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Introduction

5-Fluorouracil (5-FU) remains a cornerstone chemotherapeutic agent for treating solid tumors, including

colorectal, breast, and head and neck cancers [1]. Therapeutic drug monitoring is crucial due to 5-FU's

narrow therapeutic index and significant inter-individual variability in metabolism [2]. Liquid

chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for 5-FU

quantification due to its superior sensitivity, specificity, and rapid analysis capabilities compared to historical

methods [3] [1].

This application note details a validated LC-MS/MS method for quantifying 5-FU in human plasma using 5-

Fluorouracil-¹³C¹⁵N₂ as the stable isotope-labeled internal standard. The method employs efficient liquid-

liquid extraction and delivers robust performance suitable for clinical research applications [2].

Experimental Protocol

Chemicals and Reagents

5-FU Certified Reference Standard and 5-FU-¹³C¹⁵N₂ Internal Standard (IS) (Toronto Research
Chemicals)

HPLC-grade acetonitrile, methanol, and ethyl acetate
Formic acid (analytical grade)
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Water (ultrapure, 18.2 MΩ·cm)

Sample Preparation (Liquid-Liquid Extraction)

The following workflow illustrates the sample preparation procedure:
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5-FU Plasma Sample Preparation Workflow

Start with 50 µL plasma sample

Add 5 µL Internal Standard
(10 µg/mL in methanol)

Vortex mix for 30 seconds

Add 500 µL ethyl acetate
containing 0.1% formic acid

Vortex mix for 30 seconds

Centrifuge at 16,100 × g
for 2 minutes

Transfer 400 µL of
supernatant (organic layer)

Evaporate to dryness
under N₂ at 40°C

Reconstitute in 75 µL of
0.1% formic acid in water
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Analyze by LC-MS/MS

Click to download full resolution via product page

LC-MS/MS Instrumental Conditions

2.3.1. Liquid Chromatography

| Parameter | Configuration | | :--- | :--- | | System | Waters ACQUITY UPLC I-Class (FTN) [2] | | Column |

ACQUITY UPLC HSS PFP (2.1 × 100 mm, 1.8 µm) [2] | | Column Temperature | 35 °C [2] | | Mobile

Phase A | Water [2] | | Mobile Phase B | Acetonitrile [2] | | Flow Rate | 0.40 mL/min [2] | | Injection

Volume | 20 µL [2] | | Run Time | 3.0 minutes [2] | | Gradient Program | Time (min) | %A | %B | 0.0 | 99 |

1 0.5 | 99 | 1 1.0 | 50 | 50 1.5 | 50 | 50 1.6 | 99 | 1 3.0 | 99 | 1 [2] |

2.3.2. Mass Spectrometry

Parameter Configuration

System Waters Xevo TQD [2]

Ionization Mode Electrospray Ionization (ESI), Negative [2]

Capillary Voltage 3.0 kV [2]

Source Temperature 140 °C [2]

Desolvation Temperature 450 °C [2]

Desolvation Gas Flow Optimize for maximum response

Acquisition Mode Multiple Reaction Monitoring (MRM) [2]

2.3.3. MRM Transitions and Parameters
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(sec)

Collision Energy
(V)

5-Fluorouracil 129.0 [2] [1] 42.0 [1] 0.050 [2] Optimize (e.g., 28

[1])

5-FU-¹³C¹⁵N₂
(IS)

132.0 42.0 0.015 [2] Optimize

The instrument method is configured as follows:

LC-MS/MS System Configuration

UPLC System

HSS PFP Column

35 °C

Water/Acetonitrile

0.4 mL/min

Tandem Quadrupole MS

ESI Negative Mode

Capillary: 3.0 kV

Source: 140 °C

Desolvation: 450 °C

MRM Acquisition

5-FU: m/z 129.0→42.0

IS: m/z 132.0→42.0

Click to download full resolution via product page

Method Validation

The method was validated according to international guidelines for bioanalytical method validation [4] [5].

Key performance characteristics are summarized below.

Precision and Accuracy

QC
Level

Concentration
(ng/mL)

Intra-day Precision
(% RSD)

Inter-day Precision
(% RSD)

Accuracy (%
Bias)

LLOQ 20 [2] < 20% [4] < 20% [4] ±15% [4]

Low QC 40 [2] ≤ 9.0 [2] ≤ 9.0 [2] 90.5–110.6% [2]
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QC
Level

Concentration
(ng/mL)

Intra-day Precision
(% RSD)

Inter-day Precision
(% RSD)

Accuracy (%
Bias)

Mid QC 750 [2] ≤ 9.0 [2] ≤ 9.0 [2] 90.5–110.6% [2]

High
QC

1500 [2] ≤ 9.0 [2] ≤ 9.0 [2] 90.5–110.6% [2]

Linearity and Sensitivity

Parameter Result

Calibration Range 20–2000 ng/mL [2]

Linear Dynamic Range 14–2600 ng/mL [2]

Regression Model Linear with 1/x² weighting

Lower Limit of Quantification (LLOQ) 20 ng/mL [2]

Limit of Detection (LOD) ~7.5 ng/mL (20% RSD) [2]

Extraction Recovery and Matrix Effects

Parameter 5-FU Internal Standard

Extraction Recovery 76.1% [6] Consistent with 5-FU

Matrix Effect (Low QC) 62–69% (Mean 66%) [2] 94–98% (Mean 96%) [2]

Matrix Effect (High QC) 46–75% (Mean 65%) [2] 96–105% (Mean 102%) [2]

Discussion
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Method Performance and Advantages

This LC-MS/MS method provides a robust framework for 5-FU quantification in clinical research. The use

of a stable isotope-labeled internal standard (5-FU-¹³C¹⁵N₂) effectively compensates for matrix effects and

variability in sample preparation, ensuring high data quality [2]. The method's simple protein precipitation or

liquid-liquid extraction, combined with a fast 3-minute chromatographic run, enables high sample

throughput, making it suitable for therapeutic drug monitoring and pharmacokinetic studies [2].

The method demonstrates excellent precision and accuracy across the validated range, with inter-assay

variation less than 6% [3]. The LLOQ of 20 ng/mL is sufficient for clinical research applications, though

more sensitive methods (LLOQ 0.1–1 ng/mL) employing solid-phase extraction or derivatization are

available for specialized applications requiring ultratrace analysis [6] [1].

Troubleshooting and Optimization Notes

Chromatographic Separation: The HILIC column provides excellent retention and separation of the

highly polar 5-FU molecule from matrix interferences [1]. Alternative columns include Phenomenex
Luna HILIC [1].

Ion Source Maintenance: Regular cleaning of the ESI source is recommended to maintain
sensitivity, particularly given the high matrix load from plasma samples.

Interference Check: Method specificity was confirmed against endogenous compounds and
common co-medications including acetaminophen, fluconazole, and dihydro-5-fluorouracil [2].

Conclusion

This application note provides a thoroughly validated LC-MS/MS method for the quantification of 5-

fluorouracil in human plasma using 5-Fluorouracil-¹³C¹⁵N₂ as an internal standard. The method demonstrates

excellent precision, accuracy, and sensitivity suitable for clinical research applications, including therapeutic

drug monitoring and pharmacokinetic studies. The detailed protocols and validation data presented here

provide researchers with a reliable framework for implementing 5-FU analysis in their laboratories.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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